N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide
• InChI: InChI=1S/C14H13N3O3S2/c1-2-20-11-5-3-10(4-6-11)17-22(18,19)12-7-8-13-14(9-12)16-21-15-13/h3-9,17H,2H2,1H3
• InChI Key: ONUFRSUNNVCMTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide, also known as EBS, is a compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. EBS is a sulfonamide derivative that is synthesized through a multistep process, and its structure consists of a benzothiadiazole ring and an ethoxyphenyl group.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide is not fully understood, but it is believed to interact with specific proteins and enzymes in cells. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in regulating pH balance in cells. N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has also been shown to interact with tubulin, a protein involved in cell division, and inhibit its polymerization.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been shown to have neuroprotective effects and can protect against oxidative stress-induced damage in neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide in lab experiments is its high thermal stability, which makes it suitable for use in high-temperature processes. Its strong fluorescence emission also makes it useful for imaging and detection applications. However, one limitation of N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide is its relatively low solubility in organic solvents, which can make it challenging to work with in certain applications.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide. One area of interest is its potential use in organic solar cells, where its high electron mobility and strong fluorescence emission could improve device efficiency. Additionally, N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide could be explored as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Further research is also needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide and to identify other proteins and enzymes that it may interact with.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide involves several steps, starting with the reaction of 4-nitroaniline with thionyl chloride to form 4-nitroanilinium chloride. The resulting compound is then reacted with 2-aminothiophenol to give 4-(2-aminothiophenyl)nitrobenzene. This intermediate is then reduced to 4-(2-aminothiophenyl)aniline, which is further reacted with ethyl 4-bromobenzoate to yield N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2,1,3-benzothiadiazole-5-sulfonamide has been extensively studied for its potential applications in various fields, including organic electronics, optoelectronics, and photovoltaics. Its unique properties, such as high thermal stability, high electron mobility, and strong fluorescence emission, make it a promising material for use in various devices.